Cas no 114500-26-4 (4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid)
4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid
- EN300-00654
- SR-01000268981
- 4-[(2-methyl-5-nitrobenzene)sulfonamido]benzoic acid
- Benzoic acid, 4-[[(2-methyl-5-nitrophenyl)sulfonyl]amino]-
- DTXSID90387938
- CS-0218351
- 114500-26-4
- SR-01000268981-1
- 843-159-9
- G33330
- 4-(2-methyl-5-nitrobenzenesulfonamido)benzoic acid
- AKOS000114893
- STK918371
- 4-{[(2-methyl-5-nitrophenyl)sulfonyl]amino}benzoic acid
- 4-(2-methyl-5-nitrobenzenesulfonamido)benzoicacid
- 4-(2-Methyl-5-nitro-benzenesulfonylamino)-benzoic acid
-
- Inchi: 1S/C14H12N2O6S/c1-9-2-7-12(16(19)20)8-13(9)23(21,22)15-11-5-3-10(4-6-11)14(17)18/h2-8,15H,1H3,(H,17,18)
- InChI Key: VTEHYMBPYYIEDL-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1C)[N+](=O)[O-])(NC1C=CC(C(=O)O)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 336.04160728Da
- Monoisotopic Mass: 336.04160728Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 138Ų
4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289021-50mg |
4-(2-Methyl-5-nitrobenzenesulfonamido)benzoic acid |
114500-26-4 | 95% | 50mg |
¥1728.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289021-100mg |
4-(2-Methyl-5-nitrobenzenesulfonamido)benzoic acid |
114500-26-4 | 95% | 100mg |
¥1663.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289021-250mg |
4-(2-Methyl-5-nitrobenzenesulfonamido)benzoic acid |
114500-26-4 | 95% | 250mg |
¥2152.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289021-500mg |
4-(2-Methyl-5-nitrobenzenesulfonamido)benzoic acid |
114500-26-4 | 95% | 500mg |
¥4719.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289021-1g |
4-(2-Methyl-5-nitrobenzenesulfonamido)benzoic acid |
114500-26-4 | 95% | 1g |
¥6912.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289021-2.5g |
4-(2-Methyl-5-nitrobenzenesulfonamido)benzoic acid |
114500-26-4 | 95% | 2.5g |
¥10860.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289021-5g |
4-(2-Methyl-5-nitrobenzenesulfonamido)benzoic acid |
114500-26-4 | 95% | 5g |
¥17381.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289021-10g |
4-(2-Methyl-5-nitrobenzenesulfonamido)benzoic acid |
114500-26-4 | 95% | 10g |
¥27739.00 | 2024-08-09 | |
| 1PlusChem | 1P000F2K-50mg |
Benzoic acid, 4-[[(2-methyl-5-nitrophenyl)sulfonyl]amino]- |
114500-26-4 | 91% | 50mg |
$111.00 | 2023-12-26 | |
| 1PlusChem | 1P000F2K-100mg |
Benzoic acid, 4-[[(2-methyl-5-nitrophenyl)sulfonyl]amino]- |
114500-26-4 | 91% | 100mg |
$140.00 | 2023-12-26 |
4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid
4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid (CAS 114500-26-4): A Comprehensive Overview
4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid (CAS 114500-26-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative, characterized by its unique molecular structure combining a benzoic acid moiety with a nitrophenylsulfonyl group, serves as a valuable intermediate in medicinal chemistry and material science applications.
The compound's systematic name, 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid, reveals its structural complexity. The presence of both sulfonylamino and benzoic acid functional groups makes this molecule particularly interesting for researchers exploring novel drug candidates and advanced materials. Its CAS 114500-26-4 identifier ensures precise identification in chemical databases and research literature.
Recent studies highlight the growing importance of sulfonamide derivatives in addressing current healthcare challenges. As researchers worldwide seek new therapeutic agents, compounds like 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid are being investigated for their potential biological activities. The pharmaceutical industry particularly values such intermediates for developing targeted therapies with improved efficacy and reduced side effects.
From a chemical perspective, 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid demonstrates remarkable stability under various conditions, making it suitable for diverse synthetic applications. The nitrophenyl component contributes to its distinctive electronic properties, while the benzoic acid moiety offers excellent opportunities for further functionalization. These characteristics explain why CAS 114500-26-4 appears frequently in patent applications and research papers.
The synthesis of 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize green chemistry principles, addressing the growing demand for environmentally friendly production methods. Researchers are particularly interested in optimizing the synthesis of sulfonamide-containing compounds to meet the increasing needs of drug discovery programs.
Analytical characterization of CAS 114500-26-4 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's structural integrity and purity, which are crucial for research applications. The precise analytical data available for 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid facilitates its use as a reference standard in various studies.
In material science, derivatives of 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid have shown promise for developing functional materials with specific optical or electronic properties. The compound's molecular architecture allows for the creation of novel polymers and small molecules with tailored characteristics, responding to the growing demand for advanced materials in electronics and nanotechnology.
The pharmaceutical applications of sulfonamide-based compounds continue to expand, with CAS 114500-26-4 serving as a key building block in drug discovery. Recent publications suggest potential applications in developing enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted therapy development.
Quality control standards for 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid have become increasingly stringent, reflecting the compound's importance in research and development. Suppliers now provide detailed certificates of analysis, ensuring researchers receive material meeting exact specifications. This attention to quality supports reproducible scientific results across different laboratories.
Storage and handling recommendations for CAS 114500-26-4 emphasize standard laboratory safety practices. While not classified as hazardous under normal conditions, proper storage conditions help maintain the compound's stability over extended periods. Researchers appreciate the compound's manageable handling requirements compared to more sensitive pharmaceutical intermediates.
The global market for specialized chemical intermediates like 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid has shown steady growth, driven by increasing R&D investments in pharmaceutical and material science sectors. Suppliers have responded by improving production scalability and supply chain reliability for CAS 114500-26-4, ensuring consistent availability to research institutions and industrial laboratories.
Future research directions for sulfonamide derivatives may explore novel synthetic methodologies and expanded applications of compounds like 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid. The compound's versatility suggests potential uses in emerging fields such as bioelectronics and smart materials, keeping it relevant in cutting-edge scientific investigations.
For researchers seeking detailed information about CAS 114500-26-4, numerous scientific databases provide comprehensive data on its physical properties, spectral characteristics, and reported applications. The compound's well-documented profile facilitates its selection for various research projects requiring high-quality chemical intermediates.
In conclusion, 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid represents an important chemical entity with diverse applications in modern research. Its unique structural features and demonstrated utility ensure continued interest from the scientific community, while its CAS 114500-26-4 designation guarantees precise identification in global chemical commerce and research literature.
114500-26-4 (4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)